Cas no 779-51-1 (Benzene,1,1'-(1-methyl-1,2-ethenediyl)bis-)
779-51-1 structure
Product Name:Benzene,1,1'-(1-methyl-1,2-ethenediyl)bis-
Benzene,1,1'-(1-methyl-1,2-ethenediyl)bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,1'-(1-methyl-1,2-ethenediyl)bis-
- ALPHA-METHYLSTILBENE
- α-METHYLSTILBENE
- (E)-1,2-diphenyl-1-propene
- 1,2-Diphenyl-1-propene
- 1,2-diphenylprop-1-ene
- 1,2-Diphenylpropene
- 1-methyl-1,2-diphenylethene
- 1-propene,1,2-diphenyl
- A-METHYL STILBENE
- Benzene,1'-(1-methyl-1,2-ethenediyl)bis-
- 1-Propene, 1,2-diphenyl-
- (E)-Prop-1-ene-1,2-diyldibenzene
- 833-81-8
- BDBM50111622
- Benzene, 1,1'-(1-methyl-1,2-ethenediyl)bis-
- [(1E)-2-Phenyl-1-propenyl]benzene #
- NSC70
- (E)-1,2-diphenyl-prop-1-ene
- NSC-70
- [(E)-1-phenylprop-1-en-2-yl]benzene
- (1-methyl-2-phenylvinyl)benzene
- trans-1,2-Diphenylpropene
- trans-1,2-Diphenyl-1-propene
- NS00073881
- Benzene,1'-(1-methyl-1,2-ethenediyl)bis-, (E)-
- AB-131/40897174
- E74966
- trans-alpha-Methylstilbene, 99%
- BS-46192
- Stilbene, alpha-methyl-, (E)-
- BENZENE,1,1'-[(1E)-1-METHYL-1,2-ETHENEDIYL]BIS-
- Stilbene, alpha-methyl-
- (E)-1,2-Diphenylpropen
- (E)-.alpha.-Methylstilbene
- Stilbene, .alpha.-methyl-, (E)-
- trans-alpha-Methylstilbene
- EINECS 212-300-0
- NSC 167339
- CS-0330972
- 779-51-1
- UNII-VGJ53ZYU6Z
- AKOS015840265
- .alpha.-Methylstilbene
- VGJ53ZYU6Z
- MFCD00026343
- NSC 70
- [(E)-1-methyl-2-phenyl-vinyl]-benzene
- Stilbene, .alpha.-methyl-
- DTXSID90891560
- (E)-alpha-Methylstilbene
- 1,2-diphenyl-(E)-1-propene
- 1-Propene,2-diphenyl-
- Benzene, 1,1'-(1-methyl-1,2-ethenediyl)bis-, (E)-
- CHEMBL14773
- trans-.alpha.-Methylstilbene
- trans- alpha -Methylstilbene
- NSC-167339
- NSC167339
-
- Inchi: 1S/C15H14/c1-13(15-10-6-3-7-11-15)12-14-8-4-2-5-9-14/h2-12H,1H3/b13-12+
- InChI Key: OVZXISBUYCEVEV-OUKQBFOZSA-N
- SMILES: C(/C)(=C/C1C=CC=CC=1)\C1C=CC=CC=1
Computed Properties
- Exact Mass: 194.11000
- Monoisotopic Mass: 194.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.8
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Color/Form: Not determined
- Density: 0,986 g/cm3
- Melting Point: 81-83 °C(lit.)
- Boiling Point: 285-286 °C(lit.)
- Flash Point: 124.5 °C
- Refractive Index: 1.5635
- PSA: 0.00000
- LogP: 4.24710
- Solubility: Not determined
Benzene,1,1'-(1-methyl-1,2-ethenediyl)bis- Security Information
- WGK Germany:3
- Safety Instruction: S22-S24/25
- Safety Term:S22;S24/25
Benzene,1,1'-(1-methyl-1,2-ethenediyl)bis- Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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